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A comprehensive review of the water absorption characteristics of Nylon 6 and Nylon 6/12,

detailing the underlying structural differences and providing standardized experimental data for

researchers, scientists, and drug development professionals.

In the realm of polymer science and material selection for sensitive applications, understanding

the hygroscopic nature of nylons is paramount. Water absorption can significantly impact the

dimensional stability, mechanical properties, and overall performance of a material. This guide

provides a detailed comparison of the water absorption properties of two common polyamides:

Nylon 6 and Nylon 6/12. Experimental data, in accordance with the ASTM D570 standard, is

presented to offer a clear quantitative comparison.

Executive Summary
Nylon 6/12 consistently demonstrates significantly lower water absorption compared to Nylon

6. This characteristic is directly attributable to its molecular structure, which features a lower

concentration of hydrophilic amide groups. For applications where dimensional stability and

consistent mechanical performance in the presence of moisture are critical, Nylon 6/12
presents a superior alternative to Nylon 6.
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The following table summarizes the water absorption characteristics of Nylon 6 and Nylon 6/12
under standardized testing conditions. The data has been compiled from various technical

datasheets.[1][2][3]

Property Test Method Nylon 6 Nylon 6/12

Water Absorption, 24

hours @ 23°C
ASTM D570 1.6% 0.25%

Water Absorption,

Saturation @ 23°C
ASTM D570 >10% 3.0%

Molecular Structure and its Impact on Water
Absorption
The disparity in water absorption between Nylon 6 and Nylon 6/12 is fundamentally linked to

their chemical structures. Polyamides absorb water through the formation of hydrogen bonds

with the amide (-CONH-) groups present in their polymer chains.

Nylon 6: Is a homopolymer synthesized from caprolactam. Its structure consists of repeating

units each containing one amide group and five methylene (-CH2-) groups.

Nylon 6/12: Is a copolymer synthesized from hexamethylenediamine and dodecanedioic

acid. Its repeating unit is significantly longer and contains a higher ratio of methylene groups

to amide groups.

The greater number of methylene groups in Nylon 6/12 creates longer hydrophobic

hydrocarbon chains between the polar amide groups. This increased spacing and reduced

concentration of the hydrophilic amide moieties result in a material that is inherently less prone

to water absorption.
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Molecular Structure and Water Absorption
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Molecular structure's influence on water absorption.

Experimental Protocols: Water Absorption Testing
(ASTM D570)
The data presented in this guide is based on the standardized test method ASTM D570 for

determining the water absorption of plastics.[4][5][6] The following is a detailed description of

the typical experimental protocol.

1. Specimen Preparation:

Test specimens are typically molded into a standard disk shape with a diameter of 50.8 mm

(2 inches) and a thickness of 3.2 mm (1/8 inch).[6]

The surfaces of the specimens must be clean and free from any contaminants.

2. Initial Conditioning and Weighing:

Specimens are dried in an oven at a specified temperature (e.g., 50 °C for 24 hours for

materials sensitive to higher temperatures) to remove any initial moisture.[6]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3422588?utm_src=pdf-body-img
https://store.astm.org/d0570-22.html
https://store.astm.org/d0570-98r18.html
http://file.yizimg.com/175706/2011090909475715.pdf
http://file.yizimg.com/175706/2011090909475715.pdf
http://file.yizimg.com/175706/2011090909475715.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After drying, the specimens are cooled to room temperature in a desiccator to prevent

moisture reabsorption from the atmosphere.

The initial "dry" weight of each specimen is then accurately measured to the nearest 0.001 g.

[6]

3. Immersion:

The conditioned and weighed specimens are fully immersed in distilled water maintained at a

constant temperature, typically 23 °C.

For the 24-hour water absorption test, the specimens remain immersed for a period of 24 ± 1

hours.

For the water absorption at saturation test, the specimens remain immersed for an extended

period, with periodic removal, drying, and weighing, until the weight gain is negligible over a

specified time, indicating that equilibrium has been reached.

4. Final Weighing and Calculation:

After the specified immersion period, the specimens are removed from the water.

They are quickly patted dry with a lint-free cloth to remove surface water.

The "wet" weight of each specimen is then measured.

The percentage of water absorption is calculated using the following formula:

Water Absorption (%) = [ (Wet Weight - Dry Weight) / Dry Weight ] x 100
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ASTM D570 Experimental Workflow
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Workflow for ASTM D570 water absorption testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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